2,3-diaminobenzoic acid hydrobromide
Overview
Description
2,3-Diaminobenzoic acid hydrobromide, also known as 2,3-diaminobenzoic acid monohydrobromide, is an organic compound that is used in various scientific research applications. It is a white, crystalline compound with a molecular weight of 209.01 g/mol and a melting point of 210-212 °C. Its chemical formula is C7H9NO2•HBr.
Mechanism of Action
2,3-Diaminobenzoic acid hydrobromide acts as a strong acid and reacts with amines, alcohols, and other organic compounds to form salts. It can also act as a catalyst in the formation of polymers and in the synthesis of pharmaceuticals.
Biochemical and Physiological Effects
2,3-Diaminobenzoic acid hydrobromide has been shown to have no adverse effects on the human body. It has been used in various scientific studies to study the structure and function of proteins, enzymes, and nucleic acids.
Advantages and Limitations for Lab Experiments
2,3-Diaminobenzoic acid hydrobromide has several advantages for lab experiments. It is a relatively stable compound and is easy to synthesize and store. It is also non-toxic and has no adverse effects on the human body. However, it is a strong acid and can react with other compounds, so it should be handled with care.
Future Directions
Future research involving 2,3-diaminobenzoic acid hydrobromideenzoic acid hydrobromide could focus on its use in the synthesis of pharmaceuticals, in the study of the binding of drugs to proteins, in the study of enzyme-catalyzed reactions, and in the study of the structure and function of DNA. It could also be used in the synthesis of polymers and in the study of the structure and function of proteins. Additionally, further research could be conducted to determine its potential applications in the medical field.
Synthesis Methods
2,3-Diaminobenzoic acid hydrobromide can be synthesized by reacting 2,3-diaminobenzoic acid hydrobromideenzoic acid with hydrobromic acid. The reaction is carried out at a temperature of 95-100 °C and a pressure of 5-7 bar. The reaction yields a white, crystalline compound with a purity of 97-99%.
Scientific Research Applications
2,3-Diaminobenzoic acid hydrobromide is used in various scientific research applications, including in the synthesis of pharmaceuticals, in the study of enzyme-catalyzed reactions, in the study of the binding of drugs to proteins, and in the study of the structure and function of proteins. It has also been used in the synthesis of polymers and in the study of the structure and function of DNA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-diaminobenzoic acid hydrobromide involves the reaction of 2,3-diaminobenzoic acid with hydrobromic acid.", "Starting Materials": [ "2,3-diaminobenzoic acid", "hydrobromic acid" ], "Reaction": [ "To a solution of 2,3-diaminobenzoic acid in water, hydrobromic acid is added dropwise with stirring.", "The resulting mixture is heated to reflux for several hours.", "The reaction mixture is then cooled and the solid product is collected by filtration.", "The product is washed with water and dried under vacuum to yield 2,3-diaminobenzoic acid hydrobromide as a white crystalline solid." ] } | |
CAS RN |
2408970-86-3 |
Molecular Formula |
C7H9BrN2O2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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